molecular formula C11H7ClO3 B8731402 2-Naphthalenecarboxylic acid, 4-chloro-3-hydroxy- CAS No. 56961-90-1

2-Naphthalenecarboxylic acid, 4-chloro-3-hydroxy-

Cat. No.: B8731402
CAS No.: 56961-90-1
M. Wt: 222.62 g/mol
InChI Key: FGPKSIXNTNDIJT-UHFFFAOYSA-N
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Description

2-Naphthalenecarboxylic acid, 4-chloro-3-hydroxy- is a useful research compound. Its molecular formula is C11H7ClO3 and its molecular weight is 222.62 g/mol. The purity is usually 95%.
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Properties

CAS No.

56961-90-1

Molecular Formula

C11H7ClO3

Molecular Weight

222.62 g/mol

IUPAC Name

4-chloro-3-hydroxynaphthalene-2-carboxylic acid

InChI

InChI=1S/C11H7ClO3/c12-9-7-4-2-1-3-6(7)5-8(10(9)13)11(14)15/h1-5,13H,(H,14,15)

InChI Key

FGPKSIXNTNDIJT-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=C(C(=C2Cl)O)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The chilled sodium hypochlorite solution is added to the chilled solution of 2-hydroxy-3-naphthoic acid, keeping the temperature below 10° C. When the addition of sodium hypochlorite is completed, the reaction mixture is held at about 10° C. for 2 hours and then heated to the boil. To this solution is then added 250 ml of 14.1% hydrochloric acid. The resulting slurry of deep yellow solid material is heated to the boil and then cooled to ambient temperature. The slurry is filtered, washed with 2 liters of water and dried to constant weight. There is obtained 52.6 grams of 1-chloro-2-hydroxy-3-naphthoic acid (purity 97.2% by HPLC) representing a yield of 91.8% of theoretical.
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Synthesis routes and methods II

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Example 2 was repeated in every detail except that part of the 2-hydroxy-3-naphthoic acid in the solution thereof was reacted with sodium hypochlorite before addition of the Rosin N solution. Example 3 contained 1% (0.0007 mole), Example 4 contained 2% (0.0014 mole) and Example 5 contained 4% (0.0028 mole) of 10% sodium hypochlorite solution to form, in each case, 1-chloro-2-hydroxy-3-naphthoic acid in situ. The ratio of amino sulfonic acid/coupling component in Examples 2-5 is 1/1.07 (0.0727/0.068 moles).
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